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Introduction
Bucrilate, a formulation of n-butyl-2-cyanoacrylate, is a synthetic, monomer-based tissue

adhesive that polymerizes rapidly upon contact with ions and water, forming a strong,

waterproof bond.[1][2] In ophthalmic surgery research, it is frequently investigated as an

alternative or adjunct to traditional sutures for various procedures. Its primary advantages

include rapid application, strong tensile strength, and the ability to create a watertight seal,

which is particularly beneficial in the delicate environment of the eye.[2][3] However, its use is

also associated with certain limitations, such as its non-biodegradable nature, potential for

inducing foreign body reactions, inflammation, and tissue necrosis.[1][4] Consequently, its

application is often considered "off-label" in clinical ophthalmology.[4][5] These notes provide

an overview of its research applications, quantitative data from various studies, and detailed

experimental protocols for its use.

Application Notes
Bucrilate and other cyanoacrylate adhesives have been explored in a wide range of

ophthalmic surgical models, spanning the anterior and posterior segments of the eye as well as

oculoplastic and embolization procedures.

Anterior Segment Applications

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b091031?utm_src=pdf-interest
https://www.benchchem.com/product/b091031?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2804140/
https://www.researchgate.net/publication/273813737_Tissue_adhesives_in_ophthalmology
https://www.researchgate.net/publication/273813737_Tissue_adhesives_in_ophthalmology
https://crstoday.com/articles/2007-jun/crst0607_13-php
https://pmc.ncbi.nlm.nih.gov/articles/PMC2804140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6687460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6687460/
https://www.aao.org/education/current-insight/tissue-adhesives-repair-of-corneal-perforations
https://www.benchchem.com/product/b091031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corneal Perforation and Laceration Repair: This is one of the most common research

applications for Bucrilate. It is used to seal corneal perforations, typically up to 3 mm in

diameter, arising from trauma, infection, or corneal melting disorders.[5][6][7] Studies show it

can effectively restore the integrity of the globe, often with the placement of a bandage

contact lens to improve comfort and prevent the hardened glue from being dislodged by the

eyelid.[7][8] Research indicates that while effective, the success rate can be influenced by

the underlying cause of the perforation; for instance, perforations related to herpetic keratitis

may have a lower healing rate with glue application alone and often require subsequent

keratoplasty.[9][10]

Cataract Surgery Wound Closure: Bucrilate has been investigated for sealing clear corneal

incisions (CCIs) after cataract surgery to prevent wound leaks, which are a risk factor for

endophthalmitis.[3] Studies in bovine and rabbit eyes have demonstrated that cyanoacrylate

adhesives provide greater wound resistance in the immediate postoperative period

compared to sutures, although this difference may even out after seven days.[3]

Conjunctival Closure: The adhesive is used as an alternative to sutures for closing

conjunctival incisions in procedures like pterygium surgery and strabismus surgery.[11][12]

Animal studies have shown that 2-octyl cyanoacrylate can effectively close conjunctival

wounds with minimal inflammation.[11]

Glaucoma Surgery Applications: Research has explored the use of Bucrilate for managing

complications of glaucoma surgery, such as sealing leaking filtering blebs and conjunctival

buttonholes.[9]

Posterior Segment Applications
Retinal Break and Detachment Repair: In vitreoretinal surgery, particularly in challenging

pediatric cases, cyanoacrylate glue has been used to seal posterior retinal breaks

associated with retinal detachment.[1][13] It has been shown to create a permanent and

strong chorioretinal adhesion, which may be more rapid and robust than that produced by

cryopexy.[1] However, an exaggerated tissue response adjacent to the application site

suggests potential for chemical or thermal toxicity.[1] More recent studies have demonstrated

its utility in sealing iatrogenic retinal breaks during vitrectomy for conditions like familial

exudative vitreoretinopathy (FEVR), with high rates of anatomical success.[14][15]
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Other Ophthalmic Research Applications
Therapeutic Embolization: Bucrilate has been used in interventional neuroradiology for the

artificial embolization of carotid-ophthalmic aneurysms and orbital arteriovenous

malformations where traditional clipping is difficult.[16]

Oculoplastic and Reconstructive Surgery: Cyanoacrylate glue is considered a significant tool

in fracture repair within ophthalmic plastic and reconstructive surgery.[17]

Quantitative Data Presentation
The following tables summarize quantitative data from various research studies on the

application of Bucrilate and other cyanoacrylates in ophthalmic surgery.

Table 1: Surgical and Clinical Outcomes
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Application
Study
Population /
Model

Key Metric Result Citation(s)

Corneal

Perforation

Human
(Infectious &
Non-
infectious,
<3mm)

Success Rate
(Scarring/Integ
rity)

91% [9]

Human (Herpetic

Keratitis)

Success Rate

(Healing with

glue alone)

37% (57%

required

keratoplasty)

[9][10]

Human (42 eyes,

≤3.0mm)

Morphological

Outcome

Statistically

significant

relationship with

causative

organism and

perforation size.

[7]

Retinal

Detachment

Human

(Pediatric,

posterior breaks)

Successful

Retinal

Reattachment

75% (3 of 4

patients)
[13]

Human (Stage 5

FEVR, iatrogenic

breaks)

Stable

Anatomical

Outcome

88.9% (8 of 9

eyes)
[14][15]

Conjunctival

Closure

Human

(Strabismus

Surgery, Fibrin

Glue vs. Sutures)

Well-Apposed

Conjunctiva (Day

1)

78.9% for fibrin

glue
[18]

| | Human (Strabismus Surgery, Fibrin Glue vs. Sutures) | Postoperative Discomfort (Early) |

Significantly less with fibrin glue (p=0.005) |[18] |

Table 2: Mechanical Properties and Biocompatibility
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Test
Tissue /
Model

Adhesive
Compariso
n

Finding Citation(s)

Tensile

Strength

Rabbit
Conjunctiva

2-Octyl
Cyanoacryl
ate

N/A

Mean
tensile
strength of
25.5 g (SD
1.9 g).

[11]

Tensile

Strength

Ex vivo

Porcine

Cornea

(Conjunctival

Flap)

Ethyl

Cyanoacrylat

e

8-0 Vicryl®

Suture

Suture

withstood

significantly

higher tensile

force (p =

.02474).

[19]

Ex vivo

Porcine

Cornea

(Conjunctival

Flap)

Ethyl

Cyanoacrylat

e

ReSure® and

Tisseel®

Cyanoacrylat

e withstood

significantly

greater force

than

ReSure® and

Tisseel®.

[19]

Tensile

Strength

Cataract

Incisions

Cyanoacrylat

e & Fibrin

Glue

Sutures

Tensile

strength was

comparable

to sutures.

[3]

Biocompatibili

ty

Rabbit

Conjunctiva

2-Octyl

Cyanoacrylat

e

Histology

Minimal

inflammation

observed.

[11]

Biocompatibili

ty
Rat Cornea

N-butyl-2-

cyanoacrylate

10-0 Nylon

Suture

Suture-

treated eyes

had more

persistent

corneal

irregularity.

[20]
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Test
Tissue /
Model

Adhesive
Compariso
n

Finding Citation(s)

Adverse

Effects

Human

(General

Use)

Cyanoacrylat

es

Clinical

Observation

Can induce

inflammatory

foreign body

reaction,

neovasculariz

ation, tissue

necrosis.

[1]

| | Human (Corneal Perforation) | Cyanoacrylates | Clinical Observation | Giant papillary

conjunctivitis reported. |[9][21] |

Experimental Protocols
Protocol 1: Application of Bucrilate for Corneal
Perforation
This protocol outlines a generalized procedure for applying Bucrilate to seal a corneal

perforation, based on common methodologies in the literature.[5][7][8]

Materials:

Topical anesthetic drops

Eyelid speculum

Sterile cellulose sponges (e.g., Weck-Cel) or cotton-tip applicators

Blunt crescent blade or fine forceps

(Optional) Viscoelastic solution

Bucrilate (n-butyl-2-cyanoacrylate) adhesive

Sterile 1 mL syringe with a 30-gauge needle
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Sterile plastic drape or glove wrapping

Fluorescein strip

Therapeutic soft bandage contact lens

Procedure:

Anesthesia and Preparation: Instill topical anesthetic drops. Place an eyelid speculum to

ensure adequate exposure of the cornea.

Site Debridement: Under an operating microscope, gently scrape any necrotic tissue and

loose epithelium from the area immediately surrounding the perforation using a blunt

crescent blade or by peeling with fine forceps.

Drying the Defect: Thoroughly dry the perforation site and the surrounding cornea using a

sterile cellulose sponge. A dry surface is critical for proper adhesion.[8]

Anterior Chamber Maintenance (Optional): If the anterior chamber is flat or the perforation is

large, consider an intracameral injection of a viscoelastic solution to reform the chamber and

protect intraocular structures like the iris and lens from the adhesive.[5]

Adhesive Application:

Dispense a small drop of Bucrilate onto a sterile surface, such as a plastic drape.

Draw a tiny amount of the liquid adhesive into the hub of a 30-gauge needle attached to a

1 mL syringe.

Carefully apply a micro-droplet of the adhesive directly onto the center of the dried

perforation site. The glue will polymerize and harden within seconds of contact with

residual tissue moisture.[5] Use the smallest amount necessary, as it will expand slightly

upon polymerization.[9]

Leakage Test: Once the adhesive has hardened, perform a Seidel test by applying a

fluorescein strip to the ocular surface. Check for any aqueous leakage from the site,
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indicated by the dilution of the fluorescein dye. Reapply a small amount of glue if a leak

persists.

Bandage Lens Placement: Place a therapeutic soft bandage contact lens over the cornea.

This provides comfort by creating a smooth surface for the eyelid to blink over and helps

prevent the glue plug from being dislodged.[7]

Post-Procedure: The glue and contact lens are typically left in place until they slough off

spontaneously as the underlying cornea heals.

Protocol 2: Ex Vivo Tensile Strength Testing of Ocular
Adhesives
This protocol describes a method for comparing the fixation strength of Bucrilate to other

closure methods on ex vivo ocular tissue.[19]

Materials:

Ex vivo globes (e.g., porcine or bovine)

Lamellar keratectomy instruments

Bucrilate adhesive, sutures (e.g., 8-0 Vicryl®), and/or other adhesives for comparison

Tissue harvesting instruments

Tensile testing device (tensiometer) with clamps

High-resolution video camera

Procedure:

Tissue Preparation: On an ex vivo globe, perform a standardized lamellar keratectomy (e.g.,

6 mm wide, 500-micron depth) to create a consistent tissue defect.

Flap Creation and Fixation: Create a conjunctival pedicle flap and secure it over the

keratectomy site using one of the test materials (Bucrilate, suture, etc.). Prepare multiple

samples for each fixation group (n ≥ 8).
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Sample Harvesting: Carefully excise the corneoconjunctival tissue containing the repaired

flap.

Tensile Testing:

Mount the harvested tissue into the clamps of the tensile testing device.

Position a video camera to record the sample during testing.

Apply a tensile load at a constant rate of displacement (e.g., 1 mm/s) until the point of

fixation failure (i.e., the flap dehisces from the cornea).

Data Analysis:

Determine the peak load (in grams or Newtons) that each sample withstood before failure.

Statistically compare the mean peak loads between the different fixation groups to

determine relative fixation strength.

Visualizations: Workflows and Logical Relationships
Below are diagrams created using the DOT language to visualize key processes related to the

research application of Bucrilate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b091031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Patient Preparation
(Topical Anesthesia, Speculum)

2. Site Debridement
(Remove necrotic tissue)

3. Dry Perforation Site
(Cellulose Sponge)

Anterior Chamber Flat?

4a. Inject Viscoelastic

Yes

4b. Apply Micro-droplet
of Bucrilate

No

5. Seidel Test
(Check for Leak)

Re-apply Glue

Leak Positive

6. Place Bandage
Contact Lens

Leak Negative

7. Follow-up
(Allow spontaneous sloughing)

Click to download full resolution via product page

Caption: Workflow for Corneal Perforation Repair with Bucrilate.
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Caption: Experimental Workflow for Tensile Strength Comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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